Cas no 21427-85-0 (Ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate)

• Product name: Ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate
• CAS No: 21427-85-0
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 249740
• PubChem ID: 12376258

Ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate
• 1,6-dihydro-6-oxo-4-Pyridazinecarboxylic acid ethyl ester
• 4-Pyridazinecarboxylicacid, 1,6-dihydro-6-oxo-, ethyl ester
• ethyl 6-oxo-1H-pyridazine-4-carboxylate
• 4-Carbethoxy-6-pyridazon
• 6-Oxo-1,6-dihydro-pyridazin-4-carbonsaeure-aethylester
• 6-oxo-1,6-dihydro-pyridazine-4-carboxylic acid ethyl ester
• 6-oxo-1,6-dihydropyridazine-4-carboxylic acid ethyl ester
• 4-Pyridazinecarboxylic acid, 1,6-dihydro-6-oxo-, ethyl ester
• Ethyl 6-hydroxypyridazine-4-carboxylate
• FT-0754307
• CS-0336444
• DTXSID40495118
• SCHEMBL2890808
• HKAWEPOKCFXXHI-UHFFFAOYSA-N
• 21427-85-0
• TQP1100
• DB-369361
• DB-066504

• Inchi： InChI=1S/C7H8N2O3/c1-2-12-7(11)5-3-6(10)9-8-4-5/h3-4H,2H2,1H3,(H,9,10)
• InChI Key： HKAWEPOKCFXXHI-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC(=NN=C1)O

Computed Properties

• Exact Mass: 168.05300
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 72.05000
• LogP: -0.05340